Cas no 561700-61-6 (1h-indazole-5-carboxylic Acid)

1h-indazole-5-carboxylic Acid structure
1h-indazole-5-carboxylic Acid structure
Product Name:1h-indazole-5-carboxylic Acid
CAS No:561700-61-6
MF:C8H6N2O2
MW:162.145441532135
CID:1596605
PubChem ID:4248454
Update Time:2025-04-21

1h-indazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 1h-indazole-5-carboxylic Acid
    • 1H-INDAZOLE-5-CARBOXYLIC ACID 0.96
    • EN300-29732
    • 61700-61-6
    • A8546
    • Z235353827
    • 1H-Indazole-5-carboxylic acid, 97%
    • 5-Indazolecarboxylic acid
    • STL553794
    • 2H-Indazole-5-carboxylic acid
    • NCGC00341569-01
    • MFCD06804570
    • AB01333659-02
    • G10003
    • 1H-indazole-5carboxylic acid
    • DB-010850
    • F0001-1474
    • AKOS001425309
    • Indazole-5-carboxylic Acid
    • 1H-indazole-5-carboxylicacid
    • 1H-5indazolecarboxylic acid
    • DTXSID70971556
    • BBL100221
    • W-203122
    • 1H-indazole-5 carboxylic acid
    • SCHEMBL261380
    • 1H-5-Indazolecarboxylic Acid
    • 1-H-indazole-5-carboxyle acid
    • CS-W020004
    • SY003900
    • 561700-61-6
    • FS-2579
    • AM20040725
    • PB26242
    • Inchi: 1S/C8H6N2O2/c11-8(12)5-1-2-7-6(3-5)4-9-10-7/h1-4H,(H,9,10)(H,11,12)
    • InChI Key: MAVGBUDLHOOROM-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC2=C(C=NN2)C=1)=O

Computed Properties

  • Exact Mass: 162.04300
  • Monoisotopic Mass: 162.042927438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • PSA: 65.98000
  • LogP: 1.26110
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